Cas no 194086-70-9 (6-Methyl-2-heptyl isothiocyanate)

• Product Name: 6-Methyl-2-heptyl isothiocyanate
• CAS No: 194086-70-9
• MF: C₉H₁₇NS
• MW: 171.302981138229
• MDL: MFCD00060392
• CID: 116522
• PubChem ID: 2759852
• Update Time: 2025-11-02

6-Methyl-2-heptyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Heptane,2-isothiocyanato-6-methyl-
• 6-Methyl-2-heptyl isothiocyanate
• 2-isothiocyanato-6-methylheptane
• DTXSID90374944
• FS-4772
• Azidomethylphenylsulfide
• 1,5-dimethylhexyl isothiocyanate
• 6-Methyl-2-heptyl isothiocyanate,
• AKOS010733734
• MFCD00060392
• FT-0682105
• DIYVEJXQDMOGEL-UHFFFAOYSA-N
• SCHEMBL6892191
• 194086-70-9
• 6-Methyl-2-heptyl isothiocyate, 99%
• DB-359596
• 6-Methyl-2-heptylisothiocyanate

• MDL： MFCD00060392
• Inchi： 1S/C9H17NS/c1-8(2)5-4-6-9(3)10-7-11/h8-9H,4-6H2,1-3H3
• InChI Key： DIYVEJXQDMOGEL-UHFFFAOYSA-N
• SMILES： S=C=NC(C)CCCC(C)C

Computed Properties

• Exact Mass: 171.10800
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0,9 g/cm3
• Boiling Point: 103°C 20mm
• PSA: 44.45000
• LogP: 3.30400

6-Methyl-2-heptyl isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 6-Methyl-2-heptyl isothiocyanate

Recent Advances in the Study of 6-Methyl-2-heptyl isothiocyanate (CAS: 194086-70-9) in Chemical Biology and Medicine

6-Methyl-2-heptyl isothiocyanate (CAS: 194086-70-9) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound, a member of the isothiocyanate family, has been studied for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique chemical structure of 6-Methyl-2-heptyl isothiocyanate, characterized by its isothiocyanate functional group and alkyl chain, contributes to its reactivity and biological efficacy. Recent research has focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of investigation has been the antimicrobial activity of 6-Methyl-2-heptyl isothiocyanate. Studies have demonstrated its effectiveness against a range of pathogenic bacteria and fungi, including drug-resistant strains. The compound's ability to disrupt microbial cell membranes and interfere with essential metabolic pathways has been highlighted as a potential mechanism for its antimicrobial action. These findings suggest that 6-Methyl-2-heptyl isothiocyanate could serve as a promising lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, 6-Methyl-2-heptyl isothiocyanate has shown promise as an anti-inflammatory agent. Research has indicated that the compound can modulate key inflammatory signaling pathways, such as the NF-κB and MAPK pathways, leading to reduced production of pro-inflammatory cytokines. This anti-inflammatory activity has been explored in the context of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to target multiple inflammatory mediators makes it a potentially valuable therapeutic candidate for these conditions.

The anticancer potential of 6-Methyl-2-heptyl isothiocyanate has also been a focus of recent studies. Preclinical research has revealed that the compound can induce apoptosis and inhibit proliferation in several cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that these effects may be mediated through the activation of pro-apoptotic proteins and the inhibition of survival signaling pathways. Furthermore, the compound has demonstrated synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjunct therapy in cancer treatment.

Recent advancements in the synthesis of 6-Methyl-2-heptyl isothiocyanate have also been reported. Researchers have developed more efficient and scalable methods for its production, which could facilitate further studies and potential commercialization. These synthetic approaches often involve the use of green chemistry principles to minimize environmental impact and improve yield. The availability of high-purity 6-Methyl-2-heptyl isothiocyanate is critical for advancing both basic and applied research in this area.

Despite these promising findings, challenges remain in the development of 6-Methyl-2-heptyl isothiocyanate as a therapeutic agent. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring formulation strategies, such as encapsulation in nanoparticles or conjugation with other molecules, to enhance the compound's pharmacokinetic properties. Additionally, more extensive in vivo studies are required to validate its efficacy and safety in animal models and, eventually, in humans.

In conclusion, 6-Methyl-2-heptyl isothiocyanate (CAS: 194086-70-9) represents a versatile and promising compound in the fields of chemical biology and medicine. Its broad-spectrum biological activities, coupled with recent advancements in its synthesis and mechanistic understanding, underscore its potential as a therapeutic agent. Future research should focus on addressing the remaining challenges and translating these findings into clinical applications. The continued exploration of this compound and its derivatives may yield novel treatments for a variety of diseases, contributing to the advancement of medical science.